Cas no 2418644-28-5 (tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate)

• Product Name: tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate
• CAS No: 2418644-28-5
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5676944
• PubChem ID: 165773744
• Update Time: 2025-08-04

tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2418644-28-5
• EN300-26630211
• tert-butyl N-[3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl]carbamate
• tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate

• Inchi： 1S/C14H22N2O2S/c1-8-10(7-15)6-11(19)9(2)12(8)16-13(17)18-14(3,4)5/h6,19H,7,15H2,1-5H3,(H,16,17)
• InChI Key： IEPPPZYCNHSLLZ-UHFFFAOYSA-N
• SMILES： SC1C=C(CN)C(C)=C(C=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate

Introduction to Tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate (CAS No. 2418644-28-5)

Tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2418644-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly its tert-butyl group, the aminomethyl side chain, and the presence of both dimethyl and sulfanyl substituents on the phenyl ring, contribute to its unique chemical properties and potential applications in drug development.

The tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate structure is notable for its potential role in the design of novel therapeutic agents. The sulfanyl (thiol) group is a key functional moiety that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which are critical for enzyme inhibition and metal-based drug formulations. Additionally, the aminomethyl group provides a site for further derivatization, enabling the creation of more complex molecular architectures. These features make it a valuable building block for synthetic chemists working on targeted therapies.

In recent years, there has been a growing interest in carbamates as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can exhibit properties such as analgesic, anti-inflammatory, and anticancer effects. The presence of the dimethyl substituents on the phenyl ring may influence the electronic properties of the molecule, affecting its binding affinity to biological targets. Furthermore, the tert-butyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design for improving bioavailability and reducing degradation rates.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate structure has been subjected to molecular docking studies to evaluate its potential binding affinity to enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound may interact with targets such as kinases and proteases, which are implicated in cancer progression. These findings highlight the compound's potential as a lead molecule for further optimization into a therapeutic agent.

The synthesis of tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the carbamate bond through reaction with an isocyanate intermediate, followed by functionalization of the phenyl ring with appropriate substituents. Advances in green chemistry principles have also influenced synthetic methodologies, leading to more sustainable approaches that minimize waste and hazardous byproducts.

The pharmaceutical industry continues to explore novel derivatives of carbamates due to their therapeutic potential. Researchers are particularly interested in modifying the aromatic ring and side chains to enhance pharmacological activity while reducing toxicity. The tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate scaffold provides a versatile platform for such modifications. For instance, replacing the sulfanyl group with other heteroatoms or introducing additional functional groups could lead to compounds with enhanced binding affinity or altered pharmacokinetic profiles.

Preclinical studies have begun to investigate the biological activity of derivatives related to tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate. Initial experiments have shown promising results in vitro, particularly regarding anti-proliferative effects on cancer cell lines. These findings underscore the importance of this compound as a starting point for developing new treatments against various diseases. Further research is needed to fully elucidate its mechanism of action and assess its safety profile in animal models before moving into human clinical trials.

The role of computational modeling in drug discovery has been instrumental in accelerating the development process. By leveraging high-performance computing resources, researchers can simulate molecular interactions at an atomic level with remarkable accuracy. This approach allows for rapid screening of large libraries of compounds, including derivatives of tert-butyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenylcarbamate, identifying those with optimal binding properties without extensive experimental testing.

The future prospects for this compound are promising as it represents a well-defined scaffold with multiple sites for structural modification. Continued innovation in synthetic methodologies and computational biology will likely enhance our ability to harness its full potential as a pharmaceutical intermediate or lead compound. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.